7-ethyl-1,3-dimethyl-5-((4-methylbenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-5-[(4-methylphenyl)methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20N4O2S/c1-5-13-19-15-14(17(23)22(4)18(24)21(15)3)16(20-13)25-10-12-8-6-11(2)7-9-12/h6-9H,5,10H2,1-4H3
• InChI Key: GAZDLCDLPZTJNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC3=CC=C(C=C3)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

7-ethyl-1,3-dimethyl-5-((4-methylbenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds focuses on the synthesis and characterization of polyfunctional fused heterocyclic compounds, highlighting the versatility of pyrimido[4,5-d]pyrimidine derivatives in forming complex heterocyclic structures. For instance, Hassaneen et al. (2003) describe the synthesis of polyfunctional fused heterocyclic compounds via reactions involving indene‐1,3‐diones, showcasing methods that could be applicable to the synthesis and modification of the compound (Hassaneen et al., 2003).

Potential Pharmacological Applications

The synthesis and modification of pyrimido[4,5-d]pyrimidine derivatives have been explored for their potential in creating new pharmacological agents. For example, studies on similar compounds have identified their roles in inhibiting enzymatic activity or serving as precursors to more complex molecules with potential therapeutic applications. Abu‐Hashem et al. (2020) investigated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, indicating the broad pharmacological potential of such derivatives (Abu‐Hashem et al., 2020).

Nonlinear Optical Properties

The third-order nonlinear optical properties of novel styryl dyes, including pyrimidine derivatives, have been studied, suggesting potential applications in optical materials and device fabrication. Shettigar et al. (2009) demonstrated that certain pyrimidine derivatives exhibit significant nonlinear optical behavior, making them candidates for applications in optical limiting and photonic devices (Shettigar et al., 2009).